(E)-2-Cyano-N-cyclopropyl-3-(7-methylimidazo[1,2-a]pyridin-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-cyclopropyl-3-(7-methylimidazo[1,2-a]pyridin-3-yl)-N-(2,2,2-trifluoroethyl)prop-2-enamide
• InChI: InChI=1S/C17H15F3N4O/c1-11-4-5-23-14(9-22-15(23)6-11)7-12(8-21)16(25)24(13-2-3-13)10-17(18,19)20/h4-7,9,13H,2-3,10H2,1H3/b12-7+
• InChI Key: SYMMCXCVWCCXJK-KPKJPENVSA-N
• Canonical SMILES: CC1=CC2=NC=C(N2C=C1)C=C(C#N)C(=O)N(CC(F)(F)F)C3CC3
• Isomeric SMILES: CC1=CC2=NC=C(N2C=C1)/C=C(\C#N)/C(=O)N(CC(F)(F)F)C3CC3
• Molecular Formula: C17H15F3N4O
• Molecular Weight: 348.32 g/mol

Description

The compound contains an imidazo[1,2-a]pyridine moiety, which is a fused bicyclic heterocycle. This structure is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It also contains a cyano group (-CN), a trifluoroethyl group (-CF3), and an amide group (-CONH2), which can contribute to its reactivity and properties.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been a subject of research, and various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed.

Molecular Structure Analysis

The molecular structure of the compound would be based on the arrangement of these functional groups around the imidazo[1,2-a]pyridine core. The exact structure would depend on the specific locations of these groups on the core.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the cyano and amide groups could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Life Science and Biochemical Research

• Protein Concentration Assays : The Evolution 300/600 series UV-Vis spectrophotometers are well-suited for protein concentration assays. Researchers can accurately determine protein concentrations using industry-standard methods. .

Pharmaceutical and Quality Control (QC) Analysis

• Pharmacokinetics Studies : Investigating the absorption, distribution, metabolism, and excretion of drugs often requires UV-Vis measurements. .

Material Science

• Smart Coatings and Surface Engineering : Researchers exploring superhydrophobic coatings could find applications for this compound. Superhydrophobic coatings have functionalities in various fields, including automobiles, marine vessels, aircraft, solar energy, and architecture. .

Tablet Dissolution Studies

• Pharmaceutical Formulation Research : In tablet dissolution studies, researchers assess how quickly a tablet disintegrates and releases its active ingredients. .

Mechanism of Action

The mechanism of action of the compound would depend on its specific biological target. Many drugs containing an imidazo[1,2-a]pyridine moiety are known to interact with G-protein coupled receptors, ion channels, or enzymes.

Future Directions

Future research on this compound could focus on exploring its potential uses in medicinal chemistry, given the known utility of the imidazo[1,2-a]pyridine moiety. Further studies could also aim to optimize its synthesis and investigate its mechanism of action.